Cas no 2092101-77-2 (methyl 3-bromoisoquinoline-8-carboxylate)

• Product Name: methyl 3-bromoisoquinoline-8-carboxylate
• CAS No: 2092101-77-2
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 5237393
• Update Time: 2025-11-05

methyl 3-bromoisoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxylic acid, 3-bromo-, methyl ester
• methyl 3-bromoisoquinoline-8-carboxylate

• Inchi： 1S/C11H8BrNO2/c1-15-11(14)8-4-2-3-7-5-10(12)13-6-9(7)8/h2-6H,1H3
• InChI Key： FNVTWUKUHGBADA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(OC)=O)C=C(Br)N=1

Additional information on methyl 3-bromoisoquinoline-8-carboxylate

Methyl 3-bromoisoquinoline-8-carboxylate (CAS No. 2092101-77-2): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-bromoisoquinoline-8-carboxylate (CAS No. 2092101-77-2) is a highly versatile and significant intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of both a bromine substituent and a carboxylate group makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The molecular structure of methyl 3-bromoisoquinoline-8-carboxylate consists of an isoquinoline core, which is a well-known scaffold in pharmacology. Isoquinoline derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The bromine atom at the 3-position and the ester group at the 8-position provide distinct chemical handles that can be selectively modified through various organic transformations.

In recent years, there has been a surge in research focused on developing new isoquinoline-based drugs. One notable area of interest is the use of these compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting specific kinases, isoquinoline derivatives can modulate these pathways and potentially treat conditions such as cancer and inflammatory diseases.

Recent studies have highlighted the importance of methyl 3-bromoisoquinoline-8-carboxylate as a precursor in the synthesis of potent kinase inhibitors. For instance, researchers have demonstrated that this compound can be readily functionalized to produce analogs with enhanced binding affinity to target kinases. The bromine atom at the 3-position allows for cross-coupling reactions, such as Suzuki-Miyaura coupling, which are commonly used to introduce aryl groups into organic molecules. This modification can significantly alter the pharmacological properties of the resulting compounds.

The carboxylate group at the 8-position provides another avenue for chemical manipulation. It can be converted into other functional groups, such as amides or alcohols, through standard ester hydrolysis or reduction reactions. These modifications can fine-tune the solubility, bioavailability, and metabolic stability of the drug candidates derived from methyl 3-bromoisoquinoline-8-carboxylate.

Moreover, the isoquinoline core itself has been shown to exhibit various biological activities. For example, some isoquinoline derivatives have demonstrated anti-inflammatory, antiviral, and anticancer properties. The bromine substituent can enhance these effects by increasing the lipophilicity of the molecule, thereby improving its ability to cross cell membranes.

In clinical trials, several isoquinoline-based compounds have shown promising results in treating different types of cancer. These include small molecule inhibitors that target specific kinases involved in tumor growth and progression. The development of such drugs relies heavily on intermediates like methyl 3-bromoisoquinoline-8-carboxylate, which provide a starting point for synthesizing complex molecules with high precision.

The synthesis of methyl 3-bromoisoquinoline-8-carboxylate itself is an intriguing process that involves multiple steps. Typically, it begins with the bromination of an isoquinoline precursor at the 3-position followed by esterification at the 8-position. These reactions require careful control of reaction conditions to ensure high yield and purity.

The growing interest in isoquinoline derivatives has also spurred innovation in synthetic methodologies. Researchers are continuously exploring new ways to functionalize these molecules efficiently and selectively. Advances in catalysis and green chemistry have enabled more sustainable production methods for intermediates like methyl 3-bromoisoquinoline-8-carboxylate, reducing waste and energy consumption.

In conclusion, methyl 3-bromoisoquinoline-8-carboxylate (CAS No. 2092101-77-2) is a pivotal intermediate in modern pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with potential therapeutic applications. As research in this field progresses, we can expect to see even more innovative uses for this compound and its derivatives.